Cas no 28114-94-5 (2-(4-ethylphenyl)-3-methylbutan-2-ol)
2-(4-ethylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethylphenyl)-3-methylbutan-2-ol
-
- MDL: MFCD16158836
- Inchi: 1S/C13H20O/c1-5-11-6-8-12(9-7-11)13(4,14)10(2)3/h6-10,14H,5H2,1-4H3
- InChI Key: ZMNCFVKHYIJFPY-UHFFFAOYSA-N
- SMILES: CC(C1=CC=C(CC)C=C1)(O)C(C)C
Computed Properties
- Exact Mass: 192.151415257g/mol
- Monoisotopic Mass: 192.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
2-(4-ethylphenyl)-3-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433849-1 g |
2-(4-Ethylphenyl)-3-methyl-butan-2-ol |
28114-94-5 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB433849-5 g |
2-(4-Ethylphenyl)-3-methyl-butan-2-ol |
28114-94-5 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB433849-1g |
2-(4-Ethylphenyl)-3-methyl-butan-2-ol; . |
28114-94-5 | 1g |
€1621.70 | 2025-02-27 | ||
| abcr | AB433849-5g |
2-(4-Ethylphenyl)-3-methyl-butan-2-ol |
28114-94-5 | 5g |
€1373.40 | 2023-09-04 |
2-(4-ethylphenyl)-3-methylbutan-2-ol Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-(4-ethylphenyl)-3-methylbutan-2-ol
Recent Advances in the Study of 2-(4-ethylphenyl)-3-methylbutan-2-ol (CAS: 28114-94-5) in Chemical Biology and Pharmaceutical Research
The compound 2-(4-ethylphenyl)-3-methylbutan-2-ol (CAS: 28114-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs), where it served as a crucial building block for creating more potent and selective derivatives. The research team employed advanced computational modeling techniques to optimize the compound's structure for enhanced binding affinity to serotonin transporters.
In the realm of antimicrobial research, 2-(4-ethylphenyl)-3-methylbutan-2-ol has shown promising activity against drug-resistant bacterial strains. A study published in Antimicrobial Agents and Chemotherapy (2024) revealed that derivatives of this compound exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to human cells. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a potential candidate for developing new classes of antibiotics.
From a pharmacokinetic perspective, recent investigations have focused on improving the compound's metabolic stability and bioavailability. Researchers at several pharmaceutical companies have developed novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address the compound's limited aqueous solubility. These advancements, reported in the 2024 issue of Pharmaceutical Research, have significantly enhanced the compound's therapeutic potential.
The neuroprotective properties of 2-(4-ethylphenyl)-3-methylbutan-2-ol have also been explored in recent preclinical studies. Findings published in Neuropharmacology (2023) suggest that the compound may modulate glutamate receptor activity, offering potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. However, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic window.
In conclusion, the growing body of research on 2-(4-ethylphenyl)-3-methylbutan-2-ol (CAS: 28114-94-5) highlights its multifaceted potential in pharmaceutical development. While significant progress has been made in understanding its biological activities and optimizing its properties, additional studies are required to translate these findings into clinical applications. The compound's versatility as a chemical building block and its diverse biological effects make it a promising candidate for future drug discovery efforts across multiple therapeutic areas.
28114-94-5 (2-(4-ethylphenyl)-3-methylbutan-2-ol) Related Products
- 4397-09-5(Benzenemethanol, a-ethyl-a-(1-methylethyl)-)
- 1565-75-9(2-phenylbutan-2-ol)
- 53777-08-5((2S)-2-phenylbutane-2-ol)
- 4383-11-3(3-methyl-2-phenylbutan-2-ol)
- 62837-59-6(Benzenemethanol, a-methyl-a-(1-methylethyl)-, (R)-)
- 1006-06-0(Benzenemethanol, a-ethyl-a-methyl-, (R)-)
- 5398-04-9(2-(4-methylphenyl)butan-2-ol)
- 312904-57-7(2-(4-ethylphenyl)butan-2-ol)
- 1341349-78-7(2-(4-propylphenyl)butan-2-ol)
- 4539-33-7(Benzeneethanol, α,β-dimethyl-α-phenyl-, (αR,βR)-rel-)